1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

• IUPAC Name: 1-[(1-ethylpiperidin-4-yl)methyl]triazole-4-carbaldehyde
• InChI: InChI=1S/C11H18N4O/c1-2-14-5-3-10(4-6-14)7-15-8-11(9-16)12-13-15/h8-10H,2-7H2,1H3
• InChI Key: HVKFCQYMLGPXQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)CN2C=C(N=N2)C=O
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (1-EPMT) is an organic compound with a unique structure and a wide range of applications. It is a colorless liquid with a characteristic odor, and is soluble in most organic solvents. The compound is used in a variety of scientific research applications, and is of particular interest due to its ability to act as a substrate for various enzymes.

Scientific Research Applications

1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has a wide range of applications in scientific research. It is used as a substrate for various enzymes, such as glucose oxidase, and is also used as a substrate for the production of various drugs and pharmaceuticals. In addition, 1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is used in the synthesis of various nucleoside analogues, which are used in the study of DNA and RNA. It is also used in the synthesis of various antifungal and antiviral agents, as well as in the synthesis of various polymers materials.

Mechanism of Action

Target of action

The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals . Piperidine derivatives have been found to interact with a variety of biological targets, including receptors, enzymes, and ion channels . The specific target of this compound would depend on the exact nature of its substituents and their spatial arrangement.

Pharmacokinetics

The pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME), would depend on various factors such as its chemical structure and the route of administration. The presence of the piperidine ring could potentially enhance the compound’s bioavailability, as piperidine derivatives are known to have good absorption and distribution characteristics .

Advantages and Limitations for Lab Experiments

1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has a number of advantages for use in laboratory experiments. The compound is relatively inexpensive and easy to obtain, and is highly soluble in most organic solvents. In addition, the compound is relatively stable and can be stored at room temperature. The main limitation of 1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is its relatively low solubility in water, which can limit its use in certain types of experiments.

Future Directions

1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has a variety of potential future directions. The compound has potential applications in the synthesis of various pharmaceuticals and drugs, and could be used in the development of more effective treatments for various diseases. In addition, the compound could be used in the synthesis of various materials, such as polymers, and could be used to develop new materials with improved properties. Finally, 1-((1-ethylpiperidin-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde could be used to study the mechanism of action of various enzymes, and could be used to develop new drugs that target these enzymes.